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Compound of Interest

Compound Name: Apovincaminic acid-d4

Cat. No.: B15555971 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Apovincaminic acid-d4 is the deuterated form of apovincaminic acid (AVA), the principal and

pharmacologically active metabolite of vinpocetine. Vinpocetine is a synthetic derivative of the

Vinca alkaloid vincamine, used in the treatment of cerebrovascular disorders and cognitive

impairment.[1] Due to its structural similarity and mass difference, apovincaminic acid-d4
serves as an ideal internal standard (IS) for the quantitative analysis of vinpocetine and AVA in

biological matrices by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Its use

is critical for accurate pharmacokinetic studies, drug metabolism research, and clinical

monitoring.[1][2]

Chemical and Physical Properties
Apovincaminic acid-d4 is a stable isotope-labeled compound that is chemically identical to

apovincaminic acid, with the exception of four deuterium atoms replacing four hydrogen atoms.

This isotopic labeling results in a higher molecular weight, allowing for its differentiation from

the unlabeled analyte in mass spectrometry without altering its chemical behavior during

sample preparation and chromatographic separation.
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Property Value Reference(s)

Chemical Name

(13aS,13bS)-13a-Ethyl-

2,3,5,6,13a,13b-hexahydro-

1H-indolo[3,2,1-

de]pyrido[3,2,1-ij][2]

[3]naphthyridine-12-carboxylic

Acid-d4

[2]

CAS Number 1329624-60-3 [4]

Molecular Formula C₂₀H₁₈D₄N₂O₂ [2]

Molecular Weight 326.43 g/mol [2]

Appearance Not available (typically a solid) [4]

Storage 2-8°C Refrigerator [4]

Metabolic Pathway of Vinpocetine
Vinpocetine undergoes rapid and extensive metabolism in the liver, with the primary pathway

being the hydrolysis of the ethyl ester group to form its active metabolite, apovincaminic acid

(AVA).[1] This biotransformation is a key factor in the drug's pharmacokinetic profile and

therapeutic effects.[1]
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Caption: Metabolic conversion of Vinpocetine to Apovincaminic Acid.

Synthesis of Apovincaminic Acid
Apovincaminic acid can be synthesized from vincamine. One method involves the hydrolysis of

vincamine to vincaminic acid, followed by dehydration to yield apovincaminic acid. An

alternative route is the initial dehydration of vincamine to apovincamine, which is then

hydrolyzed.[5] The synthesis of the deuterated form, apovincaminic acid-d4, would involve

using deuterated reagents during the synthesis process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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